Potassium 5-ethyl-1,3,4-thiadiazole-2-carboxylate

• IUPAC Name: potassium;5-ethyl-1,3,4-thiadiazole-2-carboxylate
• InChI: InChI=1S/C5H6N2O2S.K/c1-2-3-6-7-4(10-3)5(8)9;/h2H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key: AHWCZSRWJNKWOP-UHFFFAOYSA-M
• Canonical SMILES: CCC1=NN=C(S1)C(=O)[O-].[K+]
• Molecular Formula: C5H5KN2O2S
• Molecular Weight: 196.27 g/mol
• CAS RN: 1909319-71-6

Description

Potassium 5-ethyl-1,3,4-thiadiazole-2-carboxylate is a chemical compound with the formula C5H5KN2O2S and a molecular weight of 196.27. It is used for research purposes.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The treatment of 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one with methyl hydrazinecarbodithioate or hydrazinecarbothioamide affords 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of Potassium 5-ethyl-1,3,4-thiadiazole-2-carboxylate can be analyzed using various spectral techniques such as 1H NMR, 13C NMR, IR, MS, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives are complex and can involve various reagents and conditions. For instance, the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine affords the corresponding 1,3,4-thiadiazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of Potassium 5-ethyl-1,3,4-thiadiazole-2-carboxylate can be determined using various techniques such as IR, 1H NMR, 13C NMR, MS, and elemental analysis.

Scientific Research Applications

Synthetic Applications and Material Science

Synthetic Modifications and Antimicrobial Study

Derivatives of the thiadiazole group, such as Ethyl 2-amino-4-methylthiazole-5-carboxylate, have shown significant antimicrobial activities, highlighting their potential in developing new antimicrobial agents. The synthetic modifications of these derivatives have been facilitated using readily available materials, indicating a broad applicability in synthetic chemistry for developing new compounds with potential biological activities (Desai, Bhatt, & Joshi, 2019).

Corrosion Inhibition

Compounds containing the 1,3,4-thiadiazole moiety, such as Amino-5-ethyl-1,3,4-thiadiazole, have been evaluated as corrosion inhibitors for metals in saline solutions. These studies demonstrate that thiadiazole derivatives can significantly reduce corrosion, making them valuable in materials science for protecting metal surfaces (Sherif & Park, 2006).

Biological Activities and Potential Therapeutic Applications

Antimicrobial and Antifungal Activities

The synthetic exploration of thiadiazole derivatives has led to compounds with promising antimicrobial and antifungal properties. These findings underscore the therapeutic potential of thiadiazole derivatives in treating various bacterial and fungal infections, thereby contributing to the field of medicinal chemistry (Basoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Metal Complexes with Biological Activities

Metal complexes derived from thiadiazole compounds have been synthesized and shown to exhibit antibacterial activities against specific bacterial strains. These complexes open new avenues for the design of metal-based drugs with enhanced biological activities (Alias, Kassum, & Shakir, 2013).

Advanced Materials and Chemical Reactions

Reactivity and Chemical Transformations

Research on the reactivity of thiadiazole derivatives with bases has led to the discovery of new chemical transformations, including ring opening and the formation of novel compounds. These studies provide valuable insights into the reactivity of thiadiazole rings, which can be exploited in the synthesis of new materials and chemicals (Remizov, Pevzner, & Petrov, 2019).

Future Directions

The future directions for research on Potassium 5-ethyl-1,3,4-thiadiazole-2-carboxylate and similar compounds could involve further exploration of their biological activities, such as antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity. Additionally, the development of novel effective drugs and strategies is eagerly being pursued.